5-(benzyloxy)-N-(cyclohexylmethyl)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-4-oxo-5-phenylmethoxypyran-2-carboxamide
• InChI: InChI=1S/C20H23NO4/c22-17-11-18(20(23)21-12-15-7-3-1-4-8-15)25-14-19(17)24-13-16-9-5-2-6-10-16/h2,5-6,9-11,14-15H,1,3-4,7-8,12-13H2,(H,21,23)
• InChI Key: NFIOJZNGOSWYEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)C2=CC(=O)C(=CO2)OCC3=CC=CC=C3
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number, EC number, etc. It may also include the compound’s appearance, odor, and other physical characteristics.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. This can be determined using techniques like X-ray crystallography, NMR spectroscopy, etc.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the products formed, and the conditions required for the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, etc. Chemical properties might include reactivity, flammability, and other chemical behaviors.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Synthetic Methodology : Researchers have achieved a new synthetic methodology for the synthesis of 5H-dibenzo [a,d]cycloheptenes from ortho-aryl alkynyl benzyl alcohols and arenes via a Tf2O-mediated formal [5 + 2] annulation reaction. .

Green Chemistry and Renewable Resources

• Furfural Derivatives : The compound’s structure contains a furan ring, which is relevant to green chemistry. Furfural derivatives, such as 5-hydroxymethylfurfural (HMF) , have applications as renewable platform chemicals. .

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling the compound. This could include toxicity, flammability, environmental impact, etc.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and how the compound could be modified or used in the future.